N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-methoxybenzamide

• IUPAC Name: 3-methoxy-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-14(2)21(25)23-10-9-15-7-8-18(11-17(15)13-23)22-20(24)16-5-4-6-19(12-16)26-3/h4-8,11-12,14H,9-10,13H2,1-3H3,(H,22,24)
• InChI Key: NWUQXJWSUVCFJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-methoxybenzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. It is a small molecule that belongs to the class of benzamide derivatives and has been found to exhibit a range of pharmacological activities. In

Scientific Research Applications

Chemical Synthesis and Catalysis

Rh(III)-catalyzed Directed C-H Olefination

The compound's utility in chemical synthesis is demonstrated through a Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides. This process is noted for its mildness, practicality, selectivity, and high yield, with the N-O bond acting as an internal oxidant. Changing the substituent of the directing/oxidizing group results in the selective formation of valuable tetrahydroisoquinolinone products, highlighting the compound's versatility in organic synthesis (Rakshit et al., 2011).

Three-Component Synthesis of Isoquinoline Derivatives

Another application in chemical synthesis is observed in a rhodium(III)-catalyzed one-pot three-component reaction that provides an alternative way to synthesize isoquinoline derivatives. This method demonstrates relay catalysis via successive O-alkylation and C-H activation processes, both promoted by the same catalyst, offering a new pathway for the synthesis of complex organic compounds (Zhou, Jiang, & Wang, 2019).

Pharmacological Applications

Potential Anticonvulsant Activity

The compound's framework is part of a series of N-(tetrahydroisoquinolinyl)-2-methoxybenzamides identified for their high affinity and good anticonvulsant activity in animal models. This discovery, from high-throughput screening, underscores the potential of such compounds in developing new anticonvulsant drugs (Chan et al., 1998).

Binding Studies for Apamin-sensitive Ca2+-activated K+ Channels

Methoxylated tetrahydroisoquinolinium derivatives, related to the compound , have been synthesized and evaluated for their affinity for apamin-sensitive binding sites. This research suggests potential applications in studying ion channel modulation and could guide the development of new therapeutics targeting Ca2+-activated K+ channels (Graulich et al., 2006).